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An In-depth Technical Guide to the Chemical Properties of High-Calcium Quicklime

Introduction
High-calcium quicklime, known chemically as calcium oxide (CaO), is a fundamental inorganic

compound produced through the thermal decomposition (calcination) of high-purity limestone

(calcium carbonate, CaCO₃).[1][2] It presents as a white or grayish-white, odorless, crystalline

solid.[3][4] Due to its high reactivity, alkalinity, and exothermic nature upon hydration,

quicklime is a critical reagent in a vast array of industrial, chemical, and environmental

applications, from steel manufacturing and flue gas desulfurization to soil stabilization and

water treatment.[2] This guide provides a detailed examination of the core chemical properties

of high-calcium quicklime, its principal reactions, and the standardized experimental protocols

used for its characterization.

Core Chemical Properties
The utility of high-calcium quicklime is dictated by several key chemical characteristics:

Reactivity with Water (Slaking): Quicklime reacts vigorously with water in a process called

slaking or hydration. This highly exothermic reaction forms calcium hydroxide (Ca(OH)₂),

releasing a significant amount of heat.[5][6][7] The rate and intensity of this reaction, known

as reactivity, is a critical quality parameter influenced by the limestone's purity and the

calcination conditions.[8][9]
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Alkalinity and Neutralizing Value: As a strong alkali, quicklime dissolved in water can reach

a pH of approximately 12.8.[4] This property makes it one of the most effective and cost-

efficient materials for neutralizing acids and adjusting the pH of various media.[1]

Hygroscopic Nature: Quicklime has a strong affinity for moisture and will readily absorb

water from the atmosphere.[10][11] It also reacts with atmospheric carbon dioxide to form

calcium carbonate, a process that causes the material to degrade in quality over time.[7]

Therefore, proper handling and storage in dry, airtight conditions are essential.[10][12]

Quantitative Data Presentation
The chemical and physical properties of high-calcium quicklime are summarized in the tables

below.

Table 1: Typical Chemical Composition of High-Calcium Quicklime

This table presents the typical chemical analysis of high-calcium quicklime. Values can vary

based on the limestone source and production process.

Constituent Formula Typical Weight % Cite

Calcium Oxide CaO 91.0 - 97.0% [1][13]

Magnesium Oxide MgO < 1.5% [5][13]

Silicon Dioxide SiO₂ < 2.2% [13]

Aluminum, Iron,

Manganese Oxides
Al₂O₃, Fe₂O₃, etc. < 0.9% [13]

Carbon Dioxide CO₂ < 0.7% [13]

Table 2: Physical and Chemical Constants of Calcium Oxide (CaO)

This table outlines the fundamental physical and chemical constants for pure calcium oxide.
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Property Value Cite

Molar Mass 56.077 g/mol [3][7]

Melting Point 2572 - 2613 °C [7][11]

Boiling Point 2850 °C [3][7]

Density 3.34 g/cm³ [11]

Standard Enthalpy of

Formation (ΔHᵣ)

-63.7 kJ/mol (for slaking

reaction)
[3][7]

pH in Saturated Solution ~12.8 [4]

Chemical Processes and Pathways
The production and primary reaction of quicklime can be visualized as a cyclical process.

Limestone
(CaCO₃)

Quicklime
(CaO)+ Heat (Calcination)

Hydrated Lime
(Ca(OH)₂) 

+ H₂O (Slaking)

+ CO₂ (Carbonation)

Click to download full resolution via product page

Diagram 1: The Limestone-Lime Cycle.

The most critical chemical reaction is its hydration, which is highly exothermic.
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Diagram 2: Exothermic slaking (hydration) of quicklime.

Experimental Protocols
The quality and chemical properties of quicklime are verified using standardized test methods,

primarily those developed by ASTM International.

Protocol 1: Determination of Slaking Rate (Reactivity)
This method, based on ASTM C110, measures the heat generated when quicklime reacts with

water, which is a direct indication of its reactivity.[14][15][16]

Principle: The test is a calorimetric procedure that records the temperature rise over time

when a specified mass of quicklime is mixed with a specified volume of water under

controlled conditions.

Apparatus:

Dewar flask (1-quart or 1-liter capacity) with a lid.

Mechanical stirrer with a corrosion-resistant propeller.

Thermometer (range 0-100 °C, with 0.5 °C divisions).

Balance (1000 g capacity, 0.1 g sensitivity).

Timer.

Procedure:

Add 400 mL of water at 25 ± 1 °C to the Dewar flask.

Place the flask under the mechanical stirrer and position the thermometer.

Start the stirrer.

Weigh 100 g of quicklime sample (as-received).

Add the quicklime to the water, simultaneously starting the timer.
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Record the temperature every minute for the first 5 minutes, and then every 5 minutes

thereafter until a decrease in temperature is observed for three consecutive readings.

Data Presentation: The results are typically plotted as a temperature vs. time curve. Key

metrics reported include:

The temperature rise at 3 minutes.[1]

The maximum temperature reached.

The time required to reach the maximum temperature.
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Diagram 3: Experimental workflow for slaking rate determination (ASTM C110).
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Protocol 2: Determination of Available Lime Index
This method, based on ASTM C25, determines the percentage of calcium oxide that is

available to react.[10][17][18] It is a measure of the active CaO content, distinguishing it from

non-reactive calcium compounds.

Principle: The "sugar test" involves dissolving the quicklime sample in a sucrose solution.

The sugar forms a soluble calcium saccharate complex, preventing the precipitation of

calcium hydroxide and ensuring all free CaO is available for titration with a standardized

solution of hydrochloric acid (HCl) using phenolphthalein as an indicator.

Apparatus:

Erlenmeyer flask (500 mL).

Burette (50 mL, 0.1 mL divisions).

Analytical balance (0.001 g sensitivity).

Hot plate.

Reagents:

Standard Hydrochloric Acid (HCl) solution (0.1782 N, where 1 mL is equivalent to 1% CaO

based on a 0.5 g sample).

Phenolphthalein indicator solution.

Sucrose (granulated sugar).

CO₂-free distilled water.

Procedure:

Weigh 0.5 g of the prepared quicklime sample and transfer it to a 500 mL Erlenmeyer

flask containing 20 mL of CO₂-free water. Immediately stopper the flask.

Swirl the flask to disperse the sample.
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Remove the stopper, add 150 mL of CO₂-free water, and then add 15 g of sucrose.

Stopper the flask and shake vigorously at intervals for 5 minutes. Let it stand for 30 to 60

minutes.

Add 2 drops of phenolphthalein indicator.

Wash the stopper and sides of the flask with CO₂-free water.

Titrate the solution with the standard 0.1782 N HCl solution, swirling constantly, until the

pink color completely disappears.

Calculation: The available lime index, as % CaO, is equal to the volume (in mL) of standard

HCl solution used in the titration.

Conclusion
High-calcium quicklime is a potent chemical reagent defined by its high CaO content, strong

alkalinity, and pronounced exothermic reactivity with water. Its chemical properties are a direct

function of the parent limestone quality and the manufacturing process, particularly the

calcination temperature and duration.[19] Standardized analytical and physical tests, such as

those prescribed by ASTM C25 and C110, are essential for quantifying its key performance

indicators—the available lime index and slaking rate—ensuring its suitability and effectiveness

for specialized scientific and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.byrneandjones.com/wp-content/uploads/2022/04/Hi-Cal-Quicklime.pdf
https://www.hillbrothers.com/pdf/downloads/msds/sds/n/quicklime-sds.pdf
https://www.yayangminerals.com/resources/calcium-oxide-cao-definition-properties-amp-uses.html
https://www.researchgate.net/publication/250073168_Factors_influencing_the_reactivity_of_quicklime
https://www.maerz.com/why-lime/what-is-lime/properties-of-quicklime
https://store.astm.org/c0025-19.html
https://www.geeksforgeeks.org/chemistry/calcium-oxide/
https://standards.iteh.ai/catalog/standards/astm/dac1143a-f58e-4d4d-9cf3-1fa94d529280/astm-c110-09
http://www.griffinsoilgroup.com/wp-content/uploads/2017/03/hi-cal-product-data-sheet.pdf
https://www.appliedtesting.com/standards/astm-c110-physical-testing-of-quicklime-hydrated-lime-and-limestone
https://www.appliedtesting.com/standards/astm-c110-physical-testing-of-quicklime-hydrated-lime-and-limestone
https://store.astm.org/c0110-20.html
https://blog.ansi.org/ansi/testing-quicklime-hydrated-lime-limestone-astm-c110/
https://blog.ansi.org/ansi/testing-quicklime-hydrated-lime-limestone-astm-c110/
https://www.appliedtesting.com/standards/astm-c25-chemical-analysis-of-limestone-quicklime-hydrated-lime
https://www.appliedtesting.com/standards/astm-c25-chemical-analysis-of-limestone-quicklime-hydrated-lime
https://standards.iteh.ai/catalog/standards/astm/1db355b6-bf04-4c8d-97b5-76453be6e755/astm-c25-11
https://www.researchgate.net/publication/395984940_Factors_influencing_reactivity_of_quicklime_from_zero-emission_electrified_calcination_processes
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/product/b073336#what-are-the-chemical-properties-of-high-calcium-quicklime
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b073336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

